Cas no 23789-33-5 (alpha-furil dioxime)

• Product Name: alpha-furil dioxime
• CAS No: 23789-33-5
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 912768
• PubChem ID: 135409366
• Update Time: 2025-04-19

alpha-furil dioxime Chemical and Physical Properties

Names and Identifiers

• alpha-furil dioxime
• α-FURIL DIOXIME
• 2,2'-FURIL DIOXIME
• BIS(2-FURYL)GLYOXIME
• FURIL DIOXIME
• (1Z,2Z)-1,2-Di(furan-2-yl)ethane-1,2-dione dioxime
• SCHEMBL3275078
• (NE)-N-[(2E)-1,2-bis(furan-2-yl)-2-hydroxyiminoethylidene]hydroxylamine
• 1,2-Ethanedione, 1,2-di-2-furanyl-, 1,2-dioxime
• (Z,Z)-Alpha-Furil Dioxime
• MFCD00075315
• Furildioxime
• 23789-33-5
• Q27254338
• (1Z,2E)-1,2-di(furan-2-yl)ethane-1,2-dione dioxime
• 1,2-Ethanedione,1,2-di-2-furanyl-,1,2-dioxime
• 23789-34-6
• alpha-Furil dioxime (beta- u- gamma form free)
• (Z,Z)-a-Furil Dioxime
• 6483-22-3
• (1E,2E)-1,2-Di(furan-2-yl)ethane-1,2-dione dioxime
• 522-27-0

• Inchi： 1S/C10H8N2O4/c13-11-9(7-3-1-5-15-7)10(12-14)8-4-2-6-16-8/h1-6,13-14H/b11-9-,12-10-
• InChI Key： RBOZTFPIXJBLPK-HWAYABPNSA-N
• SMILES： O1C=CC=C1/C(/C(/C1=CC=CO1)=N\O)=N/O

Computed Properties

• Exact Mass: 220.04800
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Melting Point: 155-166 °C
• PSA: 91.46000
• LogP: 1.92940

alpha-furil dioxime Security Information

• Safety Instruction： 24/25